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Compound of Interest

Compound Name:
Dimethyl 5-methylpyridine-2,3-

dicarboxylate

Cat. No.: B173089 Get Quote

An In-Depth Technical Guide to Dimethyl 5-methylpyridine-2,3-dicarboxylate (CAS: 112110-

16-4)

Introduction: A Versatile Heterocyclic Building Block
Dimethyl 5-methylpyridine-2,3-dicarboxylate is a substituted pyridine derivative that serves

as a valuable intermediate in organic synthesis.[1] Its structure, featuring a pyridine core

functionalized with two methyl carboxylate groups and a methyl group, offers multiple reactive

sites, making it a versatile scaffold for constructing more complex molecules.[2][3] This guide

provides a comprehensive overview of its properties, synthesis, reactivity, and applications,

with a focus on its utility for researchers in medicinal chemistry and drug development. Pyridine

dicarboxylates and their derivatives are known building blocks for bioactive molecules,

agrochemicals, and functional materials, underscoring the importance of this compound class

in modern chemical research.[2][4][5]

Physicochemical and Safety Profile
A clear understanding of the compound's physical properties and safety hazards is

fundamental for its effective and safe use in a laboratory setting. The compound is typically a

white to off-white solid or crystalline powder.[6][7]
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Property Value Source(s)

CAS Number 112110-16-4 [8]

Molecular Formula C₁₀H₁₁NO₄ [8][9]

Molecular Weight 209.20 g/mol [9]

Appearance
White to off-white powder or

crystalline powder
[6][7]

Purity ≥97% [10]

Boiling Point
292.18 °C at 760 mmHg

(Predicted)
[8][11]

Density ~1.2 g/cm³ (Predicted) [8][11]

Flash Point 130.5 °C (Predicted) [8][11]

Storage

Room Temperature, Inert

Atmosphere, Sealed in Dry

Conditions

[9][10]

Safety Information
Dimethyl 5-methylpyridine-2,3-dicarboxylate is classified with the signal word "Warning".

Researchers must handle this chemical with appropriate personal protective equipment (PPE),

including gloves and eye protection, in a well-ventilated area or chemical fume hood.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).

Synthesis and Purification Strategies
The preparation of substituted pyridine-2,3-dicarboxylate esters often involves the construction

of the pyridine ring from acyclic precursors.[12] While specific synthesis details for the 5-methyl
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derivative are not extensively published in peer-reviewed literature, general methods for this

class of compounds provide a reliable blueprint.

One established approach involves the reaction of α,β-unsaturated aldehydes or ketones with

compounds like α-halo-β-ketoesters in the presence of an ammonium salt to form the pyridine

ring structure.[12] Another method utilizes the reaction of dialkyl N-hydroxyaspartate with a

ketone.[12] For large-scale production, oxidative methods starting from substituted quinolines

are also employed, such as the nitric acid oxidation of 8-hydroxy-3-methylquinoline to yield 5-

methyl-pyridine-2,3-dicarboxylic acid, which can then be esterified.[13]

Illustrative Synthesis Workflow
The following diagram outlines a generalized workflow for producing pyridine dicarboxylates,

which often suffer from impurities requiring further purification steps like conversion to the

diacid or cyclic anhydride intermediate for purification before re-esterification.[12]
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Generalized Synthesis & Purification Workflow

Acyclic Precursors
(e.g., unsaturated aldehyde, ketoester, ammonium salt)

Crude Dimethyl 5-methyl-
pyridine-2,3-dicarboxylate

(20-50% impurities)

 Ring Formation 

Base or Acid
Hydrolysis

5-Methylpyridine-2,3-
dicarboxylic Acid

Purification
(e.g., Recrystallization)

Cyclic Anhydride Formation
(e.g., Acetic Anhydride)

 Alt. Purification 

Purified Diacid

Esterification
(Methanol, Acid Catalyst)

Pure Dimethyl 5-methyl-
pyridine-2,3-dicarboxylate

(>90% Purity)
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Reactivity Map

Dimethyl 5-methylpyridine-2,3-dicarboxylate

Radical Bromination
(NBS, AIBN)

 C5-Methyl Group 

Hydrolysis
(NaOH or HCl)

 C2/C3-Ester Groups 

Amidation
(Amine, Heat)

 C2/C3-Ester Groups 

Reduction
(e.g., LiAlH₄)

 C2/C3-Ester Groups 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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